3-(butyrylamino)-N-methylbenzamide

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 3-(butanoylamino)-N-methylbenzamide
• InChI: InChI=1S/C12H16N2O2/c1-3-5-11(15)14-10-7-4-6-9(8-10)12(16)13-2/h4,6-8H,3,5H2,1-2H3,(H,13,16)(H,14,15)
• InChI Key: ZMGPAKJUCKRJOK-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC(=C1)C(=O)NC

Description

3-(Butyrylamino)-N-methylbenzamide, also known as BUM, is a small molecule that has gained attention in recent years due to its potential use in scientific research. BUM is a derivative of N-methylbenzamide and has a butyrylamino group attached to the amide nitrogen. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 3-(butyrylamino)-N-methylbenzamide is not fully understood, but it is believed to act through the inhibition of protein-protein interactions. 3-(butyrylamino)-N-methylbenzamide has been found to bind to the BH3-binding groove of Bcl-xL, preventing its interaction with pro-apoptotic proteins, thereby promoting cell survival. 3-(butyrylamino)-N-methylbenzamide has also been found to inhibit the DNA binding activity of NF-kB, a transcription factor involved in various cellular processes, including inflammation and immune response.
Biochemical and Physiological Effects
3-(butyrylamino)-N-methylbenzamide has been found to have various biochemical and physiological effects, including anti-inflammatory and anti-oxidant properties. 3-(butyrylamino)-N-methylbenzamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce oxidative stress in cells. 3-(butyrylamino)-N-methylbenzamide has also been found to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(butyrylamino)-N-methylbenzamide in lab experiments is its small size, which allows it to penetrate cells and interact with intracellular targets. 3-(butyrylamino)-N-methylbenzamide is also relatively easy to synthesize, making it readily available for research purposes. One limitation of using 3-(butyrylamino)-N-methylbenzamide is its potential toxicity, as it has been found to induce apoptosis in both cancer and non-cancer cells.

Future Directions

There are several future directions for the study of 3-(butyrylamino)-N-methylbenzamide. One area of interest is the development of 3-(butyrylamino)-N-methylbenzamide-based therapeutics for the treatment of cancer and inflammatory diseases. Another area of interest is the study of the interaction of 3-(butyrylamino)-N-methylbenzamide with other proteins, which may lead to the identification of new drug targets. Additionally, the development of new synthetic methods for 3-(butyrylamino)-N-methylbenzamide may improve its availability and reduce its cost, making it more accessible for research purposes.
Conclusion
In conclusion, 3-(Butyrylamino)-N-methylbenzamide is a promising compound for scientific research due to its potential use in drug discovery and development. 3-(butyrylamino)-N-methylbenzamide has various biochemical and physiological effects and has been found to bind to several proteins, making it a potential lead compound for the development of new therapeutics. Further study of 3-(butyrylamino)-N-methylbenzamide may lead to the identification of new drug targets and the development of new therapeutics for the treatment of cancer and inflammatory diseases.

Synthesis Methods

3-(butyrylamino)-N-methylbenzamide can be synthesized through a multi-step process starting with N-methylbenzamide. The first step involves the reaction of N-methylbenzamide with butyryl chloride in the presence of a base to form N-methyl-3-(butyrylamino)benzamide. This intermediate is then subjected to a reductive amination reaction with formaldehyde and sodium cyanoborohydride to yield 3-(butyrylamino)-N-methylbenzamide.

Scientific Research Applications

3-(butyrylamino)-N-methylbenzamide has been used in various scientific research applications, including drug discovery and development, and as a tool for studying protein-protein interactions. 3-(butyrylamino)-N-methylbenzamide has been found to bind to various proteins, including the anti-apoptotic protein Bcl-xL, and the transcription factor NF-kB, making it a potential lead compound for the development of new therapeutics.